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Compound of Interest

Compound Name: (2R)-2,3-Dihydroxypropanoic acid

Cat. No.: B1210773 Get Quote

Essential Safety and Handling Guide for (2R)-2,3-
Dihydroxypropanoic Acid
This guide provides critical safety and logistical information for the handling and disposal of

(2R)-2,3-Dihydroxypropanoic acid, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

minimizing risks associated with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
(2R)-2,3-Dihydroxypropanoic acid is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory.

Table 1: Personal Protective Equipment for (2R)-2,3-Dihydroxypropanoic Acid
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Equipment Specifications Purpose

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile rubber,

tested to EN 374).

To prevent skin contact and

irritation.[1][2]

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

To protect against splashes

and eye irritation.[1][2]

Skin and Body Protection
Laboratory coat and

appropriate protective clothing.
To prevent skin exposure.[3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when ventilation is

inadequate or when handling

fine powders to avoid

respiratory tract irritation.[3]

Operational and Disposal Plans
Adherence to proper operational and disposal protocols is crucial for the safe management of

(2R)-2,3-Dihydroxypropanoic acid in a laboratory setting.

Handling and Storage
Ventilation: Use only in a well-ventilated area or outdoors.[1] A mechanical exhaust system

may be required.[3]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][4] Do not

eat, drink, or smoke in the work area.

Storage: Store in a well-ventilated place and keep the container tightly closed.[1][4] The

product is chemically stable under standard ambient conditions.

First Aid Measures
Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention if irritation

persists.[1][4]
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Skin Contact: Wash off immediately with plenty of soap and water.[1][4] If skin irritation

occurs, get medical advice.[1]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1][4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Spill and Disposal Management
Spill Cleanup: For spills, wear appropriate PPE, and use an absorbent material to collect the

substance. Place it into a suitable, closed container for disposal.[5] Avoid generating dust.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][4] Do not allow the product to enter

drains.

Visual Safety Guides
The following diagrams provide a visual representation of the handling workflow and the

relationship between hazards and protective measures.
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Caption: Workflow for safely handling (2R)-2,3-Dihydroxypropanoic acid.
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Caption: Relationship between hazards and required personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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